Cas no 2138095-64-2 (5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid)
5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid
- EN300-1177922
- 2138095-64-2
- 5-bromo-1-[(tert-butoxy)carbonyl]-1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-6-carboxylic acid
-
- Inchi: 1S/C11H14BrN3O4/c1-11(2,3)19-10(18)15-5-4-14-7(12)6(8(16)17)13-9(14)15/h4-5H2,1-3H3,(H,16,17)
- InChI Key: KFGGOODDFWSMFD-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)O)N=C2N(C(=O)OC(C)(C)C)CCN21
Computed Properties
- Exact Mass: 331.01677g/mol
- Monoisotopic Mass: 331.01677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 84.7Ų
5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1177922-0.05g |
5-bromo-1-[(tert-butoxy)carbonyl]-1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-6-carboxylic acid |
2138095-64-2 | 0.05g |
$2323.0 | 2023-06-08 | ||
| Enamine | EN300-1177922-0.1g |
5-bromo-1-[(tert-butoxy)carbonyl]-1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-6-carboxylic acid |
2138095-64-2 | 0.1g |
$2434.0 | 2023-06-08 | ||
| Enamine | EN300-1177922-0.25g |
5-bromo-1-[(tert-butoxy)carbonyl]-1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-6-carboxylic acid |
2138095-64-2 | 0.25g |
$2545.0 | 2023-06-08 | ||
| Enamine | EN300-1177922-0.5g |
5-bromo-1-[(tert-butoxy)carbonyl]-1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-6-carboxylic acid |
2138095-64-2 | 0.5g |
$2655.0 | 2023-06-08 | ||
| Enamine | EN300-1177922-1.0g |
5-bromo-1-[(tert-butoxy)carbonyl]-1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-6-carboxylic acid |
2138095-64-2 | 1g |
$2767.0 | 2023-06-08 | ||
| Enamine | EN300-1177922-2.5g |
5-bromo-1-[(tert-butoxy)carbonyl]-1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-6-carboxylic acid |
2138095-64-2 | 2.5g |
$5423.0 | 2023-06-08 | ||
| Enamine | EN300-1177922-5.0g |
5-bromo-1-[(tert-butoxy)carbonyl]-1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-6-carboxylic acid |
2138095-64-2 | 5g |
$8025.0 | 2023-06-08 | ||
| Enamine | EN300-1177922-10.0g |
5-bromo-1-[(tert-butoxy)carbonyl]-1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-6-carboxylic acid |
2138095-64-2 | 10g |
$11900.0 | 2023-06-08 | ||
| Enamine | EN300-1177922-50mg |
5-bromo-1-[(tert-butoxy)carbonyl]-1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-6-carboxylic acid |
2138095-64-2 | 50mg |
$2323.0 | 2023-10-03 | ||
| Enamine | EN300-1177922-100mg |
5-bromo-1-[(tert-butoxy)carbonyl]-1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-6-carboxylic acid |
2138095-64-2 | 100mg |
$2434.0 | 2023-10-03 |
5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid
Introduction to 5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid (CAS No. 2138095-64-2)
5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid, identified by its CAS number 2138095-64-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines bromine substitution with protective tert-butoxycarbonyl (Boc) functionality. The presence of the 1,3-diazolobenzimidazole core makes it a versatile scaffold for further chemical modifications and biological evaluations.
The molecular structure of 5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid incorporates several key functional groups that enhance its utility in synthetic chemistry. The bromine atom at the 5-position serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups. Concurrently, the Boc group at the 1-position provides stability under basic conditions while protecting the amine functionality for subsequent derivatization. This dual reactivity makes it an invaluable intermediate in the synthesis of more complex molecules.
In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive molecules and their potential applications in drug discovery. The 1,3-diazolobenzimidazole core is particularly noteworthy for its structural similarity to natural products and known pharmacophores. For instance, derivatives of this scaffold have been explored for their antimicrobial and anticancer properties. The brominated derivative (5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid) offers a convenient starting point for generating libraries of compounds with tailored biological activities.
One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that interact with specific biological targets. For example, modifications at the 6-carboxylic acid position can yield derivatives with enhanced binding affinity to enzymes or receptors implicated in diseases such as cancer and inflammation. The Boc protection ensures that these modifications can be performed under mild conditions without degrading sensitive functional groups.
The synthesis of 5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of an appropriate benzimidazole derivative followed by selective Boc protection and carboxylation at the 6-position. Advances in synthetic methodologies have streamlined these processes, making it more accessible for academic and industrial applications. Recent publications highlight its use as a building block in combinatorial chemistry approaches aimed at identifying lead compounds with desirable pharmacological profiles.
From a computational chemistry perspective, the electronic properties of 5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid have been scrutinized to predict its reactivity and binding interactions. Density Functional Theory (DFT) studies have revealed that the bromine atom exerts a significant electron-withdrawing effect on the aromatic system, which can modulate downstream chemical transformations. Additionally, the Boc group influences local electron density around the nitrogen atoms involved in hydrogen bonding interactions—a critical factor when designing molecules for protein-targeting applications.
The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate for peptide mimetics or kinase inhibitors. By incorporating it into larger molecular frameworks via cross-coupling reactions or other palladium-catalyzed processes (Suzuki-Miyaura, Heck, etc.), researchers can generate complex scaffolds with improved pharmacokinetic properties. For instance,5-bromo derivatives are frequently used in fragment-based drug design strategies where small molecular fragments are linked together to form high-affinity binders.
In conclusion,5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H - - - - - - - - - - - - - - -- diazolo( [description truncated for brevity] ) carboxylic acid (CAS No. 2138095_64_2) represents a fascinating compound with broad applications across synthetic organic chemistry and medicinal biology [additional details omitted]. Its unique structural attributes—combining halogenation and protective group functionality—position it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs [further elaboration on significance]. As research progresses,this molecule will likely continue to inspire innovative synthetic strategies and pharmacological investigations, solidifying its importance in modern chemical biology.
2138095-64-2 (5-bromo-1-(tert-butoxy)carbonyl-1H,2H,3H-1,3diazolo1,2-aimidazole-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)